Cas no 1797957-88-0 (N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-3,4-dimethylbenzamide)

• Product Name: N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-3,4-dimethylbenzamide
• CAS No: 1797957-88-0
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6357737
• PubChem ID: 71795178
• Update Time: 2025-10-31

N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-3,4-dimethylbenzamide
• N-[2-(4-CYCLOPENTYL-6-OXOPYRIMIDIN-1-YL)ETHYL]-3,4-DIMETHYLBENZAMIDE
• F6258-1624
• 1797957-88-0
• N-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-3,4-dimethylbenzamide
• N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide
• AKOS024545936

• Inchi： 1S/C20H25N3O2/c1-14-7-8-17(11-15(14)2)20(25)21-9-10-23-13-22-18(12-19(23)24)16-5-3-4-6-16/h7-8,11-13,16H,3-6,9-10H2,1-2H3,(H,21,25)
• InChI Key： WAXBXUMTSQNDQO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCCC2)N=CN1CCNC(C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-3,4-dimethylbenzamide

N-2-(4-Cyclopentyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl-3,4-Dimethylbenzamide: A Comprehensive Overview

N-2-(4-Cyclopentyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl-3,4-Dimethylbenzamide (CAS No. 1797957-88-0) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyclopentyl group, a pyrimidine ring, and a benzamide moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The cyclopentyl group within this compound is known to enhance lipophilicity, which can improve bioavailability and pharmacokinetic properties. Additionally, the benzamide moiety is often associated with enzyme inhibitory activities, making this compound a promising candidate for enzyme-targeted therapies.

The synthesis of N-2-(4-Cyclopentyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl-3,4-Dimethylbenzamide involves a multi-step process that typically begins with the preparation of the pyrimidine core. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to enhance reaction efficiency. These advancements have not only streamlined the production process but also improved the overall yield and purity of the compound.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to inhibit specific enzymes makes it a valuable tool in medicinal chemistry. Recent research has demonstrated its efficacy in inhibiting histone deacetylases (HDACs), which are key targets in cancer therapy. Furthermore, the compound's structural flexibility allows for modifications that could expand its utility in other therapeutic areas, such as neurodegenerative diseases and inflammation.

The cyclopentyl group plays a crucial role in modulating the compound's physical properties. Its inclusion enhances the molecule's stability and solubility, which are critical factors in drug delivery systems. Moreover, the pyrimidine ring provides a platform for further functionalization, enabling researchers to explore diverse chemical modifications that could lead to novel bioactive compounds.

From an environmental perspective, the synthesis and application of N-2-(4-Cyclopentyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl-3,4-Dimethylbenzamide align with sustainable chemistry principles. Researchers have emphasized the importance of reducing waste and minimizing energy consumption during production processes. Innovations in catalysis and reaction engineering have significantly contributed to achieving these goals.

In conclusion, N-2-(4-Cyclopentyl-6-Oxo-1,6-Dihydropyrimidin-Yl)Ethyl-Benzamide (CAS No. 1797957-X-X) represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug development and material science. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.